Cas no 2680800-44-4 (tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680800-44-4
• MF: C₁₂H₁₅N₅O₂
• MW: 261.279801607132
• CID: 5649460
• PubChem ID: 165908730
• Update Time: 2025-05-19

tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-yl]carbamate
• 2680800-44-4
• EN300-28280989
• tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C12H15N5O2/c1-12(2,3)19-11(18)16-10-9(7-14)8-15-17(10)6-4-5-13/h8H,4,6H2,1-3H3,(H,16,18)
• InChI Key： ACIXEEFVCPTDOK-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NN1CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.12257474g/mol
• Monoisotopic Mass: 261.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate

Recent Advances in the Study of tert-Butyl N-4-Cyano-1-(2-Cyanoethyl)-1H-Pyrazol-5-Ylcarbamate (CAS: 2680800-44-4)

In recent years, the compound tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate (CAS: 2680800-44-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and cyano functionalities, has shown promising potential in various therapeutic applications, including kinase inhibition and targeted drug delivery. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the cyanoethyl group efficiently. This method not only reduces byproduct formation but also enhances scalability, making the compound more accessible for preclinical studies. The structural elucidation of the compound was confirmed using NMR spectroscopy and high-resolution mass spectrometry, ensuring its chemical integrity.

From a biological perspective, this compound has demonstrated potent inhibitory activity against a range of kinases, particularly those involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate exhibits selective inhibition of JAK3 kinases, with an IC50 value of 12 nM. This specificity suggests its potential as a therapeutic agent for autoimmune diseases such as rheumatoid arthritis and psoriasis. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and the ATP-binding site of JAK3, offering a structural basis for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its utility as a linker molecule in antibody-drug conjugates (ADCs). The cyanoethyl group facilitates stable conjugation with monoclonal antibodies, while the tert-butyl carbamate moiety ensures controlled release of cytotoxic payloads in tumor microenvironments. This dual functionality positions the compound as a valuable tool in oncology drug development.

Despite these advancements, challenges remain in the clinical translation of tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate. Pharmacokinetic studies indicate moderate bioavailability, necessitating further formulation improvements. Additionally, the compound's metabolic stability in vivo requires thorough investigation to mitigate potential toxicity concerns. Ongoing research aims to address these limitations through structural derivatization and prodrug strategies.

In conclusion, tert-butyl N-4-cyano-1-(2-cyanoethyl)-1H-pyrazol-5-ylcarbamate (CAS: 2680800-44-4) represents a versatile scaffold with significant therapeutic potential. Its applications in kinase inhibition and drug delivery underscore its importance in modern drug discovery. Future studies should focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications to fully realize its clinical benefits.